Cas no 2228831-49-8 (1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228831-49-8
• MF: C₁₄H₂₀F₂O₂
• MW: 258.304211616516
• CID: 6242912
• PubChem ID: 165835985
• Update Time: 2025-11-01

1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1954162
• 2228831-49-8
• 1-{bicyclo[2.2.1]heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C14H20F2O2/c15-14(16)5-3-13(4-6-14,12(17)18)11-8-9-1-2-10(11)7-9/h9-11H,1-8H2,(H,17,18)
• InChI Key： PFYBQCQYVNWTRZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CC2CCC1C2)F

Computed Properties

• Exact Mass: 258.14313620g/mol
• Monoisotopic Mass: 258.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228831-49-8)

1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid, identified by the CAS number 2228831-49-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its bicyclic structure, which includes a cyclohexane ring fused with a bicyclo[2.2.1]heptane moiety. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid contribute to its potential utility in drug design. The bicyclo[2.2.1]heptane core is known for its rigid conformation, which can enhance binding affinity and selectivity in biological targets. Additionally, the fluorine substituents can modulate metabolic stability and pharmacokinetic properties, making this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to improve drug efficacy and reduce toxicity. 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid exemplifies this trend, as its structural framework allows for the integration of multiple pharmacological features into a single molecule. This compound has been studied in the context of various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its unique structural motif to synthesize derivatives with enhanced biological activity and improved pharmacological profiles. For instance, modifications at the carboxylic acid group or the fluorine atoms have been explored to optimize receptor binding and metabolic stability.

The synthesis of 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.1]heptane core requires careful consideration of reaction pathways and stereochemistry to ensure high yield and enantiopurity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve these objectives.

Recent advancements in computational chemistry have also played a pivotal role in the study of 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches complement experimental efforts by predicting binding affinities and identifying key pharmacophoric elements.

The pharmacological evaluation of 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid has revealed promising results in preclinical studies. Its ability to modulate specific signaling pathways has been demonstrated in cell-based assays and animal models, suggesting potential therapeutic applications. For example, derivatives of this compound have shown inhibitory activity against certain enzymes involved in cancer progression and inflammation.

The future prospects for 1-{bicyclo2.2.1heptan-2-yl}-4,4-difluorocyclohexane-1-carboxylic acid are vast, with ongoing research aimed at expanding its biological profile and exploring new synthetic strategies. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinical applications that benefit patients worldwide.